Cas no 6874-65-3 (Phosphonic acid, (1-ethylpropyl)- (8CI,9CI))

Phosphonic acid, (1-ethylpropyl)- (8CI,9CI) structure
6874-65-3 structure
Product Name:Phosphonic acid, (1-ethylpropyl)- (8CI,9CI)
CAS No:6874-65-3
MF:C5H13O3P
MW:152.128682851791
CID:2685468
PubChem ID:18522864
Update Time:2024-03-01

Phosphonic acid, (1-ethylpropyl)- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, (1-ethylpropyl)- (8CI,9CI)
    • Inchi: 1S/C5H13O3P/c1-3-5(4-2)9(6,7)8/h5H,3-4H2,1-2H3,(H2,6,7,8)
    • InChI Key: OMDMJIAMNPLNSN-UHFFFAOYSA-N
    • SMILES: C(P(=O)(O)O)(CC)CC

Computed Properties

  • Exact Mass: 152.06023127g/mol
  • Monoisotopic Mass: 152.06023127g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 113
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 57.5Ų
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